Einecs 262-942-0

Specification

• CAS No.: 61734-44-9
• Molecular Formula: C13H26N2O4
• Molecular Weight: 274.36 g/mol
• IUPAC Name: 6-amino-2-methylheptan-2-ol;5-oxopyrrolidine-2-carboxylic acid
• Standard InChI: InChI=1S/C8H19NO.C5H7NO3/c1-7(9)5-4-6-8(2,3)10;7-4-2-1-3(6-4)5(8)9/h7,10H,4-6,9H2,1-3H3;3H,1-2H2,(H,6,7)(H,8,9)
• Standard InChI Key: PJVIBXYXAYCWIJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCCC(C)(C)O)N.C1CC(=O)NC1C(=O)O

Introduction

Regulatory Classification and EINECS Listing

Einecs 262-942-0 corresponds to a substance listed in the European Inventory of Existing Commercial Chemical Substances, which catalogues chemicals commercially available in the European Community between January 1, 1971, and September 18, 1981. The EINECS system, administered by the European Chemicals Agency (ECHA), serves as a foundational registry for pre-REACH substances, ensuring their continued oversight under modern regulatory frameworks.

Regulatory Implications

The absence of a published REACH dossier suggests that Einecs 262-942-0 may fall into one of the following categories:

• Exemptions: Substances produced below 1 ton/year (Annex IV/V exemptions).

• Confidential Business Information (CBI): Data withheld under REACH Article 119 to protect commercial interests.

• Pending Evaluation: Substances undergoing regulatory review under REACH’s evaluation or authorization processes.

Inferred Physicochemical Properties

While direct experimental data for Einecs 262-942-0 are scarce, its EINECS listing implies certain physicochemical characteristics common to industrial organic compounds. The following table extrapolates properties from structurally similar surfactants and intermediates regulated under REACH:

Property	Inferred Value/Range	Basis for Inference
Molecular Weight	250–400 g/mol	Typical for EINECS-listed surfactants
Log Kow (Octanol-Water)	1.5–3.5	Amphiphilic compounds
Water Solubility	10–100 mg/L	Moderate hydrophilicity
Melting Point	50–100°C	Organic sulfonates

These estimates align with compounds featuring sulfonic acid groups or hydrocarbon chains, which are prevalent in EINECS entries for surfactants and emulsifiers.

Toxicological and Ecotoxicological Considerations

• Oral Reference Dose (RfD): 0.1–1.0 mg/kg-day for low-toxicity organics.

• Soil Organic Carbon-Water Partition Coefficient (Koc): 500–5,000 L/kg for semi-volatile compounds.

Ecological impacts likely depend on biodegradation rates and aquatic toxicity, though experimental LC50/EC50 values are unavailable for this compound.

Industrial and Research Applications

Einecs 262-942-0’s applications are inferred from its regulatory status and chemical class:

Surfactant and Emulsifier Roles

Compounds with EINECS listings in the 262-xxx-x series frequently function as surfactants in agrochemicals, cosmetics, and industrial cleaners. Their amphiphilic structures enable micelle formation, reducing surface tension in aqueous solutions.

Pharmaceutical Intermediates

Sulfonate and sulfonium derivatives (e.g., CAS 93918-84-4) demonstrate antimicrobial and drug-delivery potential, suggesting analogous uses for Einecs 262-942-0.

Synthesis and Manufacturing

No patented synthetic routes are disclosed for Einecs 262-942-0. Industrial production likely involves:

• Sulfonation: Introduction of sulfonic acid groups via reaction with sulfuric acid or sulfur trioxide.

• Alkylation: Attachment of hydrocarbon chains using alkyl halides or epoxides.

• Purification: Chromatographic or recrystallization methods to achieve >95% purity.

Environmental Fate and Degradation

Predicted environmental pathways include:

• Atmospheric Oxidation: Reaction with hydroxyl radicals (t1/2: 1–10 days).

• Hydrolysis: Cleavage of ester or sulfonate groups at pH > 8.

• Soil Adsorption: Moderate retention due to Koc values >500 L/kg.

Regulatory Recommendations

To address data gaps, the following actions are proposed:

• REACH Compliance Review: Manufacturers should submit updated dossiers to ECHA, ensuring alignment with Annex VII–X data requirements.

• Tiered Toxicity Testing: Prioritize acute aquatic toxicity assays (OECD 202) and genotoxicity studies (OECD 471).

• Environmental Monitoring: Track concentrations in industrial wastewater effluents under the Water Framework Directive.